Cas no 156928-10-8 ((3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol)

(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol is a chiral furanoid alcohol with a fused bicyclic structure, exhibiting high stereochemical purity and stability. Its rigid framework and functional hydroxyl group make it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and fine chemicals. The compound's defined stereochemistry ensures precise reactivity in asymmetric synthesis, while its oxygen-rich heterocyclic system enhances solubility and compatibility with polar reaction conditions. Its synthetic utility is further underscored by its potential as a building block for complex molecular architectures, including nucleoside analogs and bioactive compounds. The product is typically supplied with stringent quality control to meet research and industrial application requirements.
(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol structure
156928-10-8 structure
Product name:(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol
CAS No:156928-10-8
MF:C6H10O3
MW:130.141802310944
CID:830665

(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]furan-3-ol, hexahydro-, (3S,3aR,6aS)-
    • (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol
    • (3S,1Z)-3-(tri-n-butylstannyl)-1-(methoxymethoxy)-1-butene
    • (3S,3aR,6AS)-3-hydroxy-4H-hexahydrofuro[2,3-b]furan
    • (3S,3aR,6aS)-3-hydroxyhexahydrofuro< 2,3-b> furan
    • (3S,3aR,6aS)-hexahydro-furo[2,3-b]furan-3-ol
    • (S)-(Z)-1-(Methoxymethoxy)-3-(tri-n-butylstannyl)-1-butene
    • (Z,S)-1-methyl-3-methoxymethoxy-2-propenyl tributylstannane
    • ACMC-20mwdz
    • CTK0B9299
    • Stannane, tributyl[(2Z)-3-(methoxymethoxy)-1-methyl-2-propenyl]-
    • [3S-(3α,3aβ,6aβ)]-Hexahydrofuro[2,3-b]furan-3-ol
    • (3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol

Computed Properties

  • Exact Mass: 130.06300

Experimental Properties

  • PSA: 38.69000
  • LogP: -0.25990

(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM531422-500mg
(3aR,4S,6aS)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-ol
156928-10-8 95%+
500mg
$3308 2023-02-17
TRC
H293990-100mg
(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol
156928-10-8
100mg
$ 1694.00 2023-09-07
TRC
H293990-10mg
(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol
156928-10-8
10mg
$ 224.00 2023-09-07

(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol Production Method

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